Cas no 75381-58-7 (Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate
• CAS No: 75381-58-7
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 870963
• PubChem ID: 23337583
• Update Time: 2025-07-25

Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3,4-dichlorophenyl)-4-oxobutanoate
• ETHYL 4-(3,4-DICHLOROPHENYL)-4-OXOBUTYRATE
• AG-H-00404
• CTK5E1501
• ethyl 3-(3,4-dichlorobenzoyl)propionate
• KB-201679
• SCHEMBL11152588
• 75381-58-7
• DTXSID00633079
• ETHYL4-(3,4-DICHLOROPHENYL)-4-OXOBUTYRATE
• MFCD02261290
• AKOS010910562
• Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate

• MDL： MFCD02261290
• Inchi： 1S/C12H12Cl2O3/c1-2-17-12(16)6-5-11(15)8-3-4-9(13)10(14)7-8/h3-4,7H,2,5-6H2,1H3
• InChI Key： MKEDULPURBGUFU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 274.01600
• Monoisotopic Mass: 274.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.51940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate

Recent Advances in the Study of Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate (CAS: 75381-58-7)

Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate (CAS: 75381-58-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate via a modified Claisen condensation reaction. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The compound's structural features, including the dichlorophenyl moiety and the oxobutyrate ester, were identified as critical for its reactivity in subsequent derivatization reactions.

In another groundbreaking study, researchers investigated the compound's role as a precursor in the synthesis of novel GABA_A receptor modulators. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that derivatives of Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate exhibited potent anxiolytic and anticonvulsant activities in preclinical models. The lead compound from this series showed a 50% reduction in seizure frequency in rodent models, with minimal sedative effects, suggesting its potential as a next-generation antiepileptic agent.

Further research has explored the compound's anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology reported that Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate derivatives inhibited the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage cell lines. The mechanism of action was linked to the suppression of NF-κB signaling, a key pathway in inflammatory responses. These findings open new avenues for developing anti-inflammatory drugs with improved safety profiles.

Despite these promising results, challenges remain in the clinical translation of Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Ongoing research is focused on addressing these limitations through prodrug strategies and formulation improvements.

In conclusion, Ethyl 4-(3,4-dichlorophenyl)-4-oxobutyrate (CAS: 75381-58-7) represents a versatile scaffold in medicinal chemistry, with demonstrated potential in neurological and inflammatory drug development. Future studies should prioritize the optimization of its pharmacokinetic properties and the exploration of its therapeutic efficacy in advanced disease models. The compound's unique chemical structure and biological activity make it a valuable candidate for further investigation in the pharmaceutical industry.